![molecular formula C12H9Cl2N3O2S B2463091 2-(2,5-dichlorobenzamido)-N-methylthiazole-4-carboxamide CAS No. 954707-29-0](/img/structure/B2463091.png)
2-(2,5-dichlorobenzamido)-N-methylthiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,5-dichlorobenzamido)-N-methylthiazole-4-carboxamide, also known as DMTC, is a synthetic compound with potential applications in scientific research.
Scientific Research Applications
Synthesis of Thiazole Derivatives
Research has demonstrated the synthesis of 2-phenyl-4,5-substituted oxazoles, which involves intramolecular copper-catalyzed cyclization of highly functionalized enamides. This synthesis pathway introduces ester, N-substituted carboxamide, or acyl functionalities at the 4-position of the product oxazoles. The synthesis of naturally occurring 2,5-diaryloxazoles, texamine, and uguenenazole, via hydrolysis-decarboxylation of corresponding oxazole-4-carboxylates, has also been highlighted (Kumar et al., 2012).
Thiazolecarboxylic Acid Derivatives
The acylation of ethyl ester and anilide of 2-amino-4-methylthiazole-5-carboxylic acid leads to 2-acetyl(arylsulfonyl)amino derivatives. This process involves the conversion of acetylaminothiazole into 2-methylamino-4-methylthiazole-5-carboxylic acid and its subsequent transformation into esters. These derivatives serve as precursors for further chemical syntheses (Dovlatyan et al., 2004).
Biological Applications and Studies
Antibacterial and Antifungal Activities
Carboxamides obtained from 2-aminothiazole derivatives have been synthesized and characterized. Their biological activities have been evaluated, revealing notable antibacterial and antifungal properties against various bacterial and fungal species. The crystal structures of these compounds have also been studied, providing deeper insights into their biochemical interactions (Wazalwar et al., 2019).
HDAC and CDK Dual Inhibitors
A series of 1-H-pyrazole-3-carboxamide-based inhibitors targeting histone deacetylase (HDAC) and cyclin-dependent kinase (CDK) have been reported. These compounds exhibit potent antiproliferative activities towards solid cancer cell lines and have shown promise in inhibiting HDAC2 and CDK2. Additionally, these inhibitors can arrest the cell cycle and promote apoptosis in various cancer cells, indicating their potential in cancer therapy (Cheng et al., 2020).
Mechanism of Action
Target of Action
The primary target of 2-(2,5-dichlorobenzamido)-N-methylthiazole-4-carboxamide is Smoothened (Smo) . Smo is a protein that plays a crucial role in the Hedgehog signaling pathway , which is involved in the regulation of cell growth, cell specialization, and the normal shaping (patterning) of many parts of the body .
Mode of Action
This compound acts as a potent and competitive inhibitor of Smo activity . It occupies the SAG binding pocket in the hepta-helical domain to block Smo agonist (SAG) access . This action blocks the SAG-induced Hedgehog pathway . The compound is equally sensitive to basal wild-type Smo activity . It blocks Gli2 accumulation at the ciliary tip in response to SAG treatment and reduces Smo-mediated Gli processing and Sufu/Gli interaction in NIH3T3 cells .
Biochemical Pathways
The compound affects the Hedgehog signaling pathway . By inhibiting Smo, it prevents the activation of the downstream Gli transcription factors, which are the final step in the Hedgehog signaling pathway . This results in the suppression of the transcription of target genes that are involved in cell proliferation and survival .
Result of Action
The inhibition of the Hedgehog signaling pathway by this compound can lead to the suppression of cell proliferation and survival . This makes it a potential therapeutic agent for diseases characterized by abnormal cell growth, such as cancer .
properties
IUPAC Name |
2-[(2,5-dichlorobenzoyl)amino]-N-methyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2N3O2S/c1-15-11(19)9-5-20-12(16-9)17-10(18)7-4-6(13)2-3-8(7)14/h2-5H,1H3,(H,15,19)(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHRLUJNBWKLGLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CSC(=N1)NC(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-dichlorobenzamido)-N-methylthiazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.